Cas no 1314893-78-1 (1-(5-bromothiophen-2-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(5-bromothiophen-2-yl)-2,2-difluoroethan-1-one
• CAS No: 1314893-78-1
• MF: C₆H₃BrF₂OS
• MW: 241.053226709366
• CID: 5844271
• PubChem ID: 87356133
• Update Time: 2025-11-01

1-(5-bromothiophen-2-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-thiophen-2-yl)-2,2-difluoro-ethanone
• 1-(5-bromothiophen-2-yl)-2,2-difluoroethan-1-one
• SCHEMBL2226021
• 1-(5-bromothiophen-2-yl)-2,2-difluoroethanone
• 1314893-78-1
• AKOS026736367
• EN300-1234329

• Inchi： 1S/C6H3BrF2OS/c7-4-2-1-3(11-4)5(10)6(8)9/h1-2,6H
• InChI Key： IRDCOVMXJVRASP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(F)F)=O)S1

Computed Properties

• Exact Mass: 239.90560g/mol
• Monoisotopic Mass: 239.90560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-(5-bromothiophen-2-yl)-2,2-difluoroethan-1-one

Introduction to 1-(5-bromothiophen-2-yl)-2,2-difluoroethan-1-one (CAS No. 1314893-78-1)

1-(5-bromothiophen-2-yl)-2,2-difluoroethan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1314893-78-1, features a thiophene core substituted with a bromine atom at the 5-position and a difluoroethyl group at the 2-position of the ethanone moiety. Such structural motifs are particularly valuable for designing molecules with enhanced biological activity and material performance.

The synthesis of 1-(5-bromothiophen-2-yl)-2,2-difluoroethan-1-one involves a series of well-established organic reactions, including bromination of thiophene derivatives and subsequent introduction of the difluoroethyl group. The presence of both bromine and fluorine atoms makes this compound a versatile intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the development of novel pharmaceuticals and advanced materials.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated heterocycles due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The thiophene scaffold is particularly prominent in drug discovery, with numerous therapeutic agents featuring this motif. For instance, thiophene-based compounds have been investigated for their potential in treating neurological disorders, infectious diseases, and cancer. The introduction of electron-withdrawing groups like difluoroethyl enhances the electronic properties of the molecule, influencing its interactions with biological targets.

One of the most compelling aspects of 1-(5-bromothiophen-2-yl)-2,2-difluoroethan-1-one is its utility as a building block for more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in disease pathways. For example, studies have demonstrated its role in synthesizing thiophene-based kinase inhibitors, which exhibit promising activity against cancer cell lines. The bromine substituent at the 5-position of the thiophene ring is particularly advantageous for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or heteroaryl groups.

The incorporation of difluoroethan-1-one into the molecular structure imparts unique physicochemical properties that can be exploited in drug design. Fluorine atoms are known to increase metabolic stability by resisting hydrolysis and oxidation, while also enhancing binding interactions through dipolemoment effects. This makes fluorinated compounds attractive candidates for oral administration and prolonged bioavailability. Furthermore, computational studies have suggested that the electron-deficient nature of the difluoroethyl group can fine-tune hydrogen bonding interactions with biological targets, potentially improving drug efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated thiophenes in developing antiviral agents. For instance, derivative compounds featuring similar structural motifs have been investigated for their activity against viral proteases and polymerases. The ability to modify both the thiophene ring and the ethanone moiety provides chemists with a high degree of flexibility in optimizing potency and selectivity. This adaptability has been instrumental in generating lead compounds for further development.

From a materials science perspective, 1-(5-bromothiophen-2-yl)-2,2-difluoroethan-1-one has potential applications in organic electronics due to its conjugated system and electron-withdrawing groups. Fluorinated aromatic compounds are widely used in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The presence of both bromine and fluorine atoms allows for further functionalization via metal-catalyzed coupling reactions, enabling the synthesis of polymers and small molecules with tailored electronic properties.

The compound's reactivity also makes it a valuable tool for exploring new synthetic methodologies. For example, transition-metal-catalyzed C-H activation strategies have been employed to introduce fluorinated groups at specific positions within the molecule. Such methodologies are crucial for accessing structurally diverse libraries without relying on pre-functionalized starting materials. This approach aligns with the growing emphasis on sustainable chemistry practices that minimize waste and improve atom economy.

In conclusion,1-(5-bromothiophen-2-yl)-2,2-difluoroethan-1-one (CAS No. 1314893-78-1) represents a promising intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features—combining a brominated thiophene core with a difluoroethyl group—make it an ideal candidate for further derivatization through cross-coupling reactions and other synthetic transformations. As research continues to uncover new therapeutic targets and advanced materials，this compound is poised to play an increasingly significant role in scientific innovation.